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Compound of Interest

Compound Name: Potassium borohydride

Cat. No.: B127583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the use of potassium borohydride (KBH₄) as a

promising material for hydrogen storage. KBH₄ offers a high hydrogen density and can release

hydrogen through two primary methods: hydrolysis and thermolysis. This document provides a

comprehensive overview of the synthesis, properties, and hydrogen release mechanisms of

KBH₄, along with detailed experimental protocols and comparative data to support research

and development in this field.

Properties and Synthesis of Potassium Borohydride
Potassium borohydride is a white, crystalline, inorganic compound with the chemical formula

KBH₄. It is soluble in water and methanol.[1] Key properties are summarized in the table below.

Property Value Reference

Molar Mass 53.94 g/mol [1]

Hydrogen Content (theoretical) 7.4 wt% [2]

Density 1.17 g/cm³ [1]

Melting Point ~585 °C (decomposes) [3]

Synthesis:
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A common laboratory-scale synthesis of potassium borohydride involves the reaction of

sodium borohydride with potassium hydroxide in an aqueous or methanolic solution.[1] Another

method involves a mechano-chemical reaction between a saline hydride (like MgH₂) and a

dehydrated borate.[4] Industrial production methods often utilize the reaction of potassium

hydride with diborane.

Hydrogen Release from Potassium Borohydride
Hydrogen can be released from KBH₄ through two primary pathways: hydrolysis and

thermolysis.

Hydrolysis
In the presence of water, potassium borohydride hydrolyzes to produce hydrogen gas and

potassium metaborate (KBO₂), as shown in the following reaction:

KBH₄(s) + 2H₂O(l) → KBO₂(s) + 4H₂(g)

This reaction is typically slow at room temperature but can be significantly accelerated by using

catalysts, increasing the temperature, or adjusting the pH.[1]

Catalysts for Hydrolysis:

A wide range of catalysts have been investigated to enhance the hydrogen generation rate

from KBH₄ hydrolysis. These include noble metals (e.g., Ru, Pt) and non-noble metal-based

catalysts (e.g., Co, Ni, Fe). The choice of catalyst significantly impacts the hydrogen release

rate and the activation energy of the reaction.

Quantitative Data for KBH₄ Hydrolysis:

The following table summarizes the performance of various catalysts for the hydrolysis of

potassium borohydride.
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Catalyst Support
KBH₄
Conc.
(wt%)

Temp.
(°C)

Hydrogen
Generatio
n Rate
(mL min⁻¹
g⁻¹)

Activatio
n Energy
(kJ/mol)

Referenc
e

None (self-

hydrolysis)
- - 60 - 14,700 [1]

Ru

Carbon

Nanotubes

(CNT)

2 30 86,264.85 30.18 [5]

Co-Schiff

Base

complex

- - 30 61,220 17.56 [6]

Co-Schiff

Base

complex

- - 50 99,746.67 17.56 [6]

CoI₂

Activated

Carbon

(AC)

- - -

25.46 (low

temp),

49.13 (high

temp)

[4]

Co-B - 1 30 7,149.2 56.13 [7]

Ru TiO₂ 2 30 137,423.9 55.48 [1]

Ni-Mo-Ru-

B
TiO₂ - 30 2,410.28 - [6]

Boric Acid

(H₃BO₃)
- - - - 20.31 [6]

Thermolysis
Thermal decomposition of potassium borohydride also releases hydrogen, typically at

elevated temperatures. The decomposition process is complex and can involve multiple steps

and intermediate species. The final products are typically potassium hydride (KH) and boron.
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Quantitative Data for KBH₄ Thermolysis:

Parameter Value Reference

Onset Decomposition

Temperature
~500-585 °C [3][8]

Hydrogen Yield Up to 7.4 wt% (theoretical) [2]

Experimental Protocols
Protocol for Catalytic Hydrolysis of KBH₄
This protocol describes a typical laboratory setup for measuring hydrogen generation from the

catalytic hydrolysis of KBH₄.

Materials and Equipment:

Potassium borohydride (KBH₄) powder

Distilled water

Catalyst (e.g., CNT@Ru(0))

Three-necked round-bottom flask (50 mL)

Magnetic stirrer and stir bar

Thermostatic water bath

Gas burette or mass flow meter for hydrogen collection

Data acquisition system

Procedure:

Prepare a KBH₄ solution of the desired concentration (e.g., 2 wt%) in a volumetric flask. If

investigating the effect of pH, a stabilizing agent like KOH can be added.
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Place a known amount of the catalyst (e.g., 0.02 g) into the three-necked flask.

Add a specific volume of the KBH₄ solution (e.g., 10 mL) to the flask.

Immediately seal the flask and place it in the thermostatic water bath set to the desired

temperature (e.g., 30 °C).

Start the magnetic stirrer to ensure a uniform reaction mixture.

Connect the gas outlet of the flask to the gas burette or mass flow meter to measure the

volume of hydrogen generated over time.

Record the volume of hydrogen produced at regular intervals until the reaction ceases.

Calculate the hydrogen generation rate in mL min⁻¹ g⁻¹ of catalyst.

Protocol for Thermolysis of KBH₄
This protocol outlines a general procedure for studying the thermal decomposition of KBH₄.

Materials and Equipment:

Potassium borohydride (KBH₄) powder

Tube furnace with temperature controller

Quartz tube reactor

Inert gas supply (e.g., Argon or Nitrogen)

Gas analysis system (e.g., Mass Spectrometer or Gas Chromatograph)

Vacuum pump

Procedure:

Place a known amount of KBH₄ powder in a sample holder (e.g., a quartz boat).

Position the sample holder in the center of the quartz tube reactor within the tube furnace.
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Seal the reactor and purge the system with an inert gas for a sufficient time to remove air

and moisture.

Establish a constant flow of the inert gas.

Program the furnace to heat the sample at a specific ramp rate (e.g., 10 °C/min) to the

desired final temperature (e.g., 600 °C).[9]

Hold the sample at the final temperature for a predetermined duration (e.g., 2 hours).[9]

Continuously monitor the composition of the evolved gases using the gas analysis system to

identify the onset of hydrogen release and quantify the amount.

After the experiment, cool the furnace down to room temperature under the inert gas flow.

Carefully remove the sample for post-characterization (e.g., XRD to identify the solid

byproducts).

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Catalytic Hydrolysis Pathway of KBH₄
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Thermal Decomposition Pathway of KBH₄
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Experimental Workflow for KBH₄ Hydrolysis

Regeneration of Potassium Borohydride
For a sustainable hydrogen economy based on borohydrides, the regeneration of the

byproduct (potassium metaborate) back to potassium borohydride is crucial. This process is

energy-intensive and represents a significant challenge. Common approaches involve the

reduction of the metaborate at high temperatures and pressures using reducing agents like
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magnesium hydride (MgH₂).[4] The overall efficiency of the hydrogen storage and regeneration

cycle is a key area of ongoing research.

Safety Considerations
Potassium borohydride is a flammable solid and reacts with water to produce flammable

hydrogen gas.[5] It is also toxic and corrosive. Appropriate personal protective equipment

(PPE), including gloves and safety glasses, should be worn when handling this chemical. All

experiments should be conducted in a well-ventilated area, and ignition sources should be

eliminated. Refer to the Material Safety Data Sheet (MSDS) for detailed handling and storage

instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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